Cas no 1235074-81-3 (1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea)
1235074-81-3 structure
Product Name:1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea
CAS No:1235074-81-3
MF:C22H25N3O2S
MW:395.517803907394
CID:6404162
PubChem ID:49715696
Update Time:2024-01-16
1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea
- 1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
- AKOS024522430
- SR-01000925479
- F5854-1134
- SR-01000925479-1
- VU0523888-1
- 3-(4-butoxyphenyl)-1-(pyridin-2-ylmethyl)-1-(thiophen-3-ylmethyl)urea
- 1235074-81-3
-
- Inchi: 1S/C22H25N3O2S/c1-2-3-13-27-21-9-7-19(8-10-21)24-22(26)25(15-18-11-14-28-17-18)16-20-6-4-5-12-23-20/h4-12,14,17H,2-3,13,15-16H2,1H3,(H,24,26)
- InChI Key: VSMPKAXDFCGFAX-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CN(C(NC1C=CC(=CC=1)OCCCC)=O)CC1C=CC=CN=1
Computed Properties
- Exact Mass: 395.167
- Monoisotopic Mass: 395.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.7A^2
- XLogP3: 4
1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5854-1134-2μmol |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-5μmol |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-10μmol |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-20μmol |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-1mg |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-2mg |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-3mg |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-4mg |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-5mg |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5854-1134-10mg |
1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea |
1235074-81-3 | 10mg |
$79.0 | 2023-09-09 |
1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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